ABT-770
ABT-770
ABT-770 is a potent, selective and orally bioavailable MMP inhibitor.
Brand Name:
Vulcanchem
CAS No.:
220614-50-6
VCID:
VC0516818
InChI:
InChI=1S/C22H22F3N3O6/c1-21(2)19(30)27(20(31)26-21)11-16(28(32)13-29)12-33-17-7-3-14(4-8-17)15-5-9-18(10-6-15)34-22(23,24)25/h3-10,13,16,32H,11-12H2,1-2H3,(H,26,31)/t16-/m0/s1
SMILES:
CC1(C(=O)N(C(=O)N1)CC(COC2=CC=C(C=C2)C3=CC=C(C=C3)OC(F)(F)F)N(C=O)O)C
Molecular Formula:
C22H22F3N3O6
Molecular Weight:
481.4 g/mol
ABT-770
CAS No.: 220614-50-6
Cat. No.: VC0516818
Molecular Formula: C22H22F3N3O6
Molecular Weight: 481.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ABT-770 is a potent, selective and orally bioavailable MMP inhibitor. |
|---|---|
| CAS No. | 220614-50-6 |
| Molecular Formula | C22H22F3N3O6 |
| Molecular Weight | 481.4 g/mol |
| IUPAC Name | N-[(2S)-1-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-3-[4-[4-(trifluoromethoxy)phenyl]phenoxy]propan-2-yl]-N-hydroxyformamide |
| Standard InChI | InChI=1S/C22H22F3N3O6/c1-21(2)19(30)27(20(31)26-21)11-16(28(32)13-29)12-33-17-7-3-14(4-8-17)15-5-9-18(10-6-15)34-22(23,24)25/h3-10,13,16,32H,11-12H2,1-2H3,(H,26,31)/t16-/m0/s1 |
| Standard InChI Key | IIHFBHZWJNGWRC-INIZCTEOSA-N |
| Isomeric SMILES | CC1(C(=O)N(C(=O)N1)C[C@@H](COC2=CC=C(C=C2)C3=CC=C(C=C3)OC(F)(F)F)N(C=O)O)C |
| SMILES | CC1(C(=O)N(C(=O)N1)CC(COC2=CC=C(C=C2)C3=CC=C(C=C3)OC(F)(F)F)N(C=O)O)C |
| Canonical SMILES | CC1(C(=O)N(C(=O)N1)CC(COC2=CC=C(C=C2)C3=CC=C(C=C3)OC(F)(F)F)N(C=O)O)C |
| Appearance | Solid powder |
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